Cas no 118543-96-7 (5-Acetylpyrazine-2-carboxylic acid)

• Product Name: 5-Acetylpyrazine-2-carboxylic acid
• CAS No: 118543-96-7
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• MDL: MFCD18377786
• CID: 131889
• PubChem ID: 45082593
• Update Time: 2025-04-19

5-Acetylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Acetylpyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylicacid, 5-acetyl-
• 5-acetyl-2-Pyrazinecarboxylic acid
• ACMC-1BWSH
• AG-D-40934
• AK-55121
• ANW-68938
• CTK0H3134
• 5-Acetylpyrazinecarboxylic acid
• 5-Acetyl-pyrazinecarboxylic acid
• 2,6-Difluoro-3,4-diaMinopyridine
• Pyrazinecarboxylic acid, 5-acetyl- (9CI)
• FCH995448
• 3044AA
• AX8216421
• ST2406046
• 118543-96-7
• DS-14687
• A893097
• 5-Acetylpyrazine-2-carboxylicacid
• FT-0723738
• C71589
• AKOS016005902
• DTXSID40665298
• SCHEMBL15305157
• DB-061327

• MDL： MFCD18377786
• Inchi： 1S/C7H6N2O3/c1-4(10)5-2-9-6(3-8-5)7(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： HMUCEWYEXBWAGY-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 166.03788
• Monoisotopic Mass: 166.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.385±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 386.0±42.0 °C at 760 mmHg
• Flash Point: 187.3±27.9 °C
• Solubility: Soluble (100 g/l) (25 º C),
• PSA: 80.15
• LogP: 0.37740
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Acetylpyrazine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives